Cas no 1187166-72-8 (2-(4-Isopropylbenzoyl)-5-methylpyridine)

• Product Name: 2-(4-Isopropylbenzoyl)-5-methylpyridine
• CAS No: 1187166-72-8
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• MDL: MFCD13152662
• CID: 4684563
• Update Time: 2025-10-28

2-(4-Isopropylbenzoyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Isopropylbenzoyl)-5-methylpyridine
• (4-Isopropylphenyl)(5-methylpyridin-2-yl)methanone

• MDL： MFCD13152662
• Inchi： 1S/C16H17NO/c1-11(2)13-5-7-14(8-6-13)16(18)15-9-4-12(3)10-17-15/h4-11H,1-3H3
• InChI Key： XYLDTXVWTBEITA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CN=1)C1C=CC(=CC=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• Topological Polar Surface Area: 30

Additional information on 2-(4-Isopropylbenzoyl)-5-methylpyridine

2-(4-Isopropylbenzoyl)-5-methylpyridine (CAS No. 1187166-72-8): A Comprehensive Overview of Its Properties and Applications

2-(4-Isopropylbenzoyl)-5-methylpyridine (CAS No. 1187166-72-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure, combines a pyridine ring with an isopropylbenzoyl moiety, making it a versatile intermediate in synthetic chemistry. Its CAS number 1187166-72-8 serves as a critical identifier for researchers and industries seeking high-purity materials for advanced applications.

In recent years, the demand for 2-(4-Isopropylbenzoyl)-5-methylpyridine has surged due to its potential role in the development of novel pharmaceutical intermediates. With the growing focus on drug discovery and precision medicine, this compound is being explored for its ability to modulate biological pathways. Researchers are particularly interested in its structure-activity relationship (SAR), which could lead to breakthroughs in treating chronic diseases. The compound’s lipophilicity and electron-rich aromatic system make it a promising candidate for targeted drug delivery systems.

Another area where 2-(4-Isopropylbenzoyl)-5-methylpyridine shines is in agrochemical research. As the global population grows, the need for sustainable crop protection solutions has never been higher. This compound’s derivatives are being investigated for their potential as pesticide synergists or herbicide adjuvants, offering enhanced efficacy while minimizing environmental impact. Its isopropylbenzoyl group contributes to improved bioavailability in plant systems, a hot topic in modern green chemistry.

The compound’s synthetic versatility also makes it valuable in material science. With the rise of organic electronics and optoelectronic devices, researchers are exploring its use as a building block for conjugated polymers or small-molecule semiconductors. Its 5-methylpyridine unit provides excellent electron-transport properties, which are crucial for applications like OLEDs and solar cells. This aligns with the global push toward renewable energy and energy-efficient technologies.

From a chemical synthesis perspective, CAS 1187166-72-8 is often prepared via cross-coupling reactions or Friedel-Crafts acylation, methods that are widely discussed in organic chemistry forums. Its purification and characterization typically involve advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity for critical applications. These topics are frequently searched by chemistry students and industry professionals alike.

In conclusion, 2-(4-Isopropylbenzoyl)-5-methylpyridine (CAS No. 1187166-72-8) represents a fascinating intersection of chemistry, biology, and materials engineering. Its multifaceted applications—from drug development to sustainable agriculture and advanced materials—highlight its importance in modern science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the world’s most pressing challenges.